Cas no 4057-62-9 (1,2,5-Thiadiazole, 3-phenyl-)

• Product Name: 1,2,5-Thiadiazole, 3-phenyl-
• CAS No: 4057-62-9
• MF: C₈H₆N₂S
• MW: 162.211639881134
• CID: 1512460
• PubChem ID: 12366043
• Update Time: 2025-04-21

1,2,5-Thiadiazole, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole, 3-phenyl-
• 3-phenyl-1,2,5-thiadiazole
• 4057-62-9
• DTXSID60494466
• SCHEMBL4559345
• AKOS006372724

• Inchi： 1S/C8H6N2S/c1-2-4-7(5-3-1)8-6-9-11-10-8/h1-6H
• InChI Key： UNEXGUNKELZLTG-UHFFFAOYSA-N
• SMILES： S1N=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 162.02528
• Monoisotopic Mass: 162.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives